1-Thiacyclodec-6-en-4,8-diyne

• CAS No.: 136843-31-7
• Molecular Formula: C9H8S
• Molecular Weight: 148.23 g/mol
• IUPAC Name: 1-thiacyclodec-6-en-4,8-diyne
• InChI: InChI=1S/C9H8S/c1-2-4-6-8-10-9-7-5-3-1/h1-2H,7-9H2
• InChI Key: LDLVPMSAPMXHCR-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC#CC=CC#C1

Description

1-Thiacyclodec-6-en-4,8-diyne is a ten-membered heterocyclic compound featuring a sulfur atom (thia), a double bond at position 6, and two triple bonds (diynes) at positions 4 and 6. Its structure combines conjugated unsaturation with a sulfur heteroatom, which confers unique electronic and steric properties. The compound’s reactivity is likely influenced by the electron-deficient diyne moieties and the sulfur atom’s lone pairs, making it a candidate for applications in materials science or medicinal chemistry.

Preparation Methods

Synthetic Routes: Although specific synthetic methods for this compound are not widely documented, it can be prepared through cyclization reactions involving appropriate precursors.

Reaction Conditions: These cyclization reactions may involve sulfur-containing starting materials and alkynes, followed by ring closure.

Industrial Production: Unfortunately, there is limited information on large-scale industrial production methods for this compound.

Chemical Reactions Analysis

Reactivity: 1-Thiacyclodec-6-en-4,8-diyne is likely to undergo various reactions due to its conjugated diyne system and heteroatoms.

Common Reagents and Conditions: Reactions may include oxidation, reduction, and substitution. Specific reagents and conditions would depend on the desired transformation.

Major Products: The products formed from these reactions could include derivatives of the parent compound, such as substituted thiacyclodecenes or other heterocyclic structures.

Scientific Research Applications

Biology and Medicine: Investigations could focus on its biological activity, potential as a drug scaffold, or interactions with biological macromolecules.

Industry: Applications in materials science, catalysis, or specialty chemicals could be explored.

Mechanism of Action

• Unfortunately, specific information regarding the mechanism of action for this compound is scarce. Further research would be needed to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Structural and Electronic Comparisons

Table 1: Key Properties of 1-Thiacyclodec-6-en-4,8-diyne and Analogous Compounds

Compound Name	Heteroatom(s)	Ring Size	Key Functional Groups	Ionization Energy (eV)	logP	Source
1-Thiacyclodec-6-en-4,8-diyne	S	10	Enyne, diyne	Data not available	N/A	-
1-Thia-6-selenacyclodeca-3,8-diyne	S, Se	10	Diyne	8.20–8.39	1.281	NIST, Crippen
1,4-Benzodioxin-thiadiazole	O, S, N	6 (fused)	Thiadiazole, benzodioxin	N/A	N/A
Nona-1,8-diyne	None	Linear	Diyne	N/A	N/A

Key Observations:

Heteroatom Effects :

• The selenium analog (1-Thia-6-selenacyclodeca-3,8-diyne) exhibits ionization energies (IE) of 8.20–8.39 eV, slightly lower than typical sulfur-containing heterocycles, suggesting selenium’s electron-donating nature enhances stability . The logP value (1.281) indicates moderate lipophilicity, comparable to many bioactive heterocycles.
• Replacing sulfur with oxygen (e.g., in benzodioxin systems) reduces ring strain but may decrease electron delocalization due to oxygen’s higher electronegativity .

Ring Size and Strain: Ten-membered rings (e.g., 1-Thiacyclodec-6-en-4,8-diyne) exhibit greater conformational flexibility than smaller fused systems like benzodioxin-thiadiazoles (6-membered rings).

Reactivity and Functional Potential

Table 2: Reactivity Profiles

Compound	Key Reactivity	Applications
1-Thiacyclodec-6-en-4,8-diyne	Predicted: Cycloaddition at diyne sites; sulfur participation in redox reactions	Polymer crosslinking, catalysis
1-Thia-6-selenacyclodeca-3,8-diyne	Selenium-mediated radical scavenging; diyne polymerization	Antioxidant materials
1,4-Benzodioxin-thiadiazole	Enzyme inhibition (α-amylase/α-glucosidase); heterocyclic electrophilicity	Antidiabetic agents
Nona-1,8-diyne	Copper-catalyzed azide–alkyne cycloaddition (CuAAC)	Polymer networks

Key Insights:

• Diyne Reactivity: Both 1-Thiacyclodec-6-en-4,8-diyne and nona-1,8-diyne can undergo cycloaddition reactions. However, the sulfur atom in the former may redirect reactivity toward thiol-ene coupling or sulfur-centered radicals, diverging from the CuAAC pathway observed in linear diynes .
• Its structural similarity to selenacyclodeca-diynes suggests possible antioxidant or catalytic roles .

Stability and Computational Data

• 1-Thia-6-selenacyclodeca-3,8-diyne : Computational models (Crippen) predict a logP of 1.281, indicating moderate hydrophobicity suitable for membrane penetration in drug design. Its ionization energy range (8.20–8.39 eV) aligns with stable radical formation under physiological conditions .